2-Methyl-5-(pentafluorosulfur)benzoic acid
Overview
Description
2-Methyl-5-(pentafluorosulfur)benzoic acid is a chemical compound with the molecular formula C8H7F5O2S . It has a molecular weight of 262.2 . It is used for pharmaceutical testing .
Molecular Structure Analysis
The IUPAC name for this compound is 2-methyl-5-(pentafluoro-lambda~6~-sulfanyl)benzoic acid . The InChI code is 1S/C8H7F5O2S/c1-5-2-3-6(4-7(5)8(14)15)16(9,10,11,12)13/h2-4H,1H3,(H,14,15) .Physical And Chemical Properties Analysis
2-Methyl-5-(pentafluorosulfur)benzoic acid is a solid at room temperature .Scientific Research Applications
Pharmacology
In pharmacology, 2-Methyl-5-(pentafluorosulfur)benzoic acid is explored for its potential as a building block in the synthesis of complex molecules. Its unique structure could be utilized to develop new pharmaceuticals with specific targeting mechanisms due to the presence of the pentafluorosulfur group .
Material Science
This compound finds applications in material science, particularly in the development of novel polymers. The fluorinated aromatic structure can impart high thermal stability and chemical resistance to polymeric materials, making them suitable for extreme conditions .
Chemical Synthesis
2-Methyl-5-(pentafluorosulfur)benzoic acid: serves as a precursor in various chemical syntheses. It can undergo reactions at the benzylic position, enabling the creation of diverse chemical entities that are valuable in synthetic chemistry .
Analytical Chemistry
In analytical chemistry, this compound could be used as a standard or reagent in quantitative analysis due to its well-defined structure and properties. It may assist in the calibration of analytical instruments or serve as a reference compound in spectroscopy studies .
Life Sciences
The life sciences sector may employ 2-Methyl-5-(pentafluorosulfur)benzoic acid in biochemical research. Its unique chemical properties can be harnessed to study enzyme-substrate interactions or to trace metabolic pathways in cells .
Environmental Applications
Research into the environmental impact of fluorinated compounds includes 2-Methyl-5-(pentafluorosulfur)benzoic acid . It can be used to study the degradation and persistence of fluorinated organic compounds in the environment .
properties
IUPAC Name |
2-methyl-5-(pentafluoro-λ6-sulfanyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F5O2S/c1-5-2-3-6(4-7(5)8(14)15)16(9,10,11,12)13/h2-4H,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSIPIUUYFOAFKK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(F)(F)(F)(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F5O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-5-(pentafluorosulfur)benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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